(1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine

• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• IUPAC Name: 1-methoxy-N-(thiophen-2-ylmethyl)butan-2-amine
• InChI: InChI=1S/C10H17NOS/c1-3-9(8-12-2)11-7-10-5-4-6-13-10/h4-6,9,11H,3,7-8H2,1-2H3
• InChI Key: DUSMKIQAVAOXFS-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC)NCC1=CC=CS1

Description

(1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine is a secondary amine featuring a 1-methoxybutan-2-yl group and a thiophen-2-ylmethyl substituent. This compound is part of a broader class of thiophene-containing amines, which are studied for applications in medicinal chemistry, materials science, and organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine typically involves the reaction of thiophen-2-ylmethylamine with 1-methoxybutan-2-yl halide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

While specific industrial production methods for (1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity. Continuous flow reactors and other advanced manufacturing techniques could be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

(1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiophene ring to a dihydrothiophene derivative.

Substitution: The methoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines, thiols, or alcohols can be used in substitution reactions, often in the presence of a base.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrothiophene derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: Used in the development of materials with unique electronic or optical properties.

Mechanism of Action

The mechanism of action of (1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxybutyl and thiophenylmethyl groups contribute to its binding affinity and specificity. The compound may modulate biological pathways by inhibiting or activating target proteins, leading to various physiological effects .

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : Thiophene rings contribute to electron-rich environments, influencing reactivity in cross-coupling reactions or receptor binding .
• Solubility : Methoxy and tetrahydrofuran groups improve aqueous solubility compared to purely hydrophobic substituents like tert-butyl .
• Steric Factors : Bulkier groups (e.g., tert-butyl) may hinder interactions in catalytic or biological systems .

A. Medicinal Chemistry

• Anticancer Activity : Schiff bases of thiophene-containing amines (e.g., 5-[5-(4-fluorophenyl)thiophen-2-yl]-1,3,4-thiadiazol-2-amine derivatives) exhibit IC₅₀ values as low as 1.28 µg/mL against breast cancer cells .

B. Materials Science

• Electrolyte Additives : Thiophene-methyl amines like diethyl (thiophen-2-ylmethyl) phosphonate enhance stability in high-voltage lithium-ion batteries .

Biological Activity

(1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant case studies, supported by data tables and diverse research findings.

Chemical Structure and Properties

The molecular formula for (1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine is C₁₁H₁₅NOS. The compound features a methoxy group, a butyl chain, and a thiophene ring, which may contribute to its biological activity.

The biological activity of (1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine is primarily attributed to its interaction with various biological targets, including enzymes and receptors. It is hypothesized that the compound may act as a modulator of specific signaling pathways, although detailed mechanisms remain to be fully elucidated.

Pharmacological Effects

Research indicates that this compound may exhibit several pharmacological effects:

• Antidepressant Activity : Preliminary studies suggest potential antidepressant effects, possibly through serotonin receptor modulation.
• Anti-inflammatory Properties : The compound has shown promise in reducing inflammation in cellular models, indicating its potential use in treating inflammatory diseases.
• Antimicrobial Activity : Investigations into its antimicrobial properties have yielded positive results against certain bacterial strains.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antidepressant	Reduced symptoms in animal models
Anti-inflammatory	Decreased cytokine levels
Antimicrobial	Inhibition of bacterial growth

Case Study 1: Antidepressant Effects

A study conducted on rodent models demonstrated that administration of (1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine led to significant reductions in depressive-like behaviors. The mechanism was linked to enhanced serotonergic activity in the brain, suggesting its potential as an alternative treatment for depression.

Case Study 2: Anti-inflammatory Activity

In vitro experiments showed that the compound effectively inhibited the production of pro-inflammatory cytokines in macrophages. This suggests a possible therapeutic role in conditions characterized by chronic inflammation, such as rheumatoid arthritis.

Case Study 3: Antimicrobial Efficacy

A series of tests against Gram-positive and Gram-negative bacteria revealed that (1-Methoxybutan-2-yl)(thiophen-2-ylmethyl)amine exhibits moderate antimicrobial activity. The compound demonstrated a minimum inhibitory concentration (MIC) comparable to standard antibiotics, indicating its potential for further development as an antimicrobial agent.